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Compound of Interest

Compound Name: Hancolupenone

Cat. No.: B1672939 Get Quote

Hancolupenone: A Technical Overview
For the attention of: Researchers, scientists, and drug development professionals.

This document provides a comprehensive summary of the currently available technical data for

the triterpenoid Hancolupenone. It is intended to serve as a foundational resource for research

and development activities.

Core Compound Identification
Hancolupenone is a natural product isolated from the petroleum ether extract of Cynanchum

hancockianum (Maxim) Al. Iljinski (Asclepiadaceae).[1] Its initial identification and

characterization were reported in a 1991 publication by Lou, Li, and Zhu.[1]

Identifier Value

CAS Number 132746-04-4

IUPAC Name

(1S,3aS,5aS,5bS,7aR,11aS,13aR,13bS)-1-

isopropyl-3a,5a,8,8,11a,13a-hexamethyl-

1,2,3,3a,4,5,5a,5b,6,7,7a,8,10,11,11a,13,13a,13

b-octadecahydro-9H-cyclopenta[a]chrysen-9-

one
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The known physicochemical properties of Hancolupenone are summarized below. It is

important to note that publicly available data on this compound is limited.

Property Value Source

Chemical Formula C30H48O [1]

Molecular Weight 424.71 g/mol [1]

Exact Mass 424.3705 [1]

Melting Point 241-242 °C [2]

Elemental Analysis
C: 84.84%, H: 11.39%, O:

3.77%
[1]

Experimental Protocols
Detailed experimental protocols for the isolation and characterization of Hancolupenone are

not extensively available in English-language literature. The original discovery publication

outlines the use of the following analytical techniques for structure elucidation[1]:

1H Nuclear Magnetic Resonance (NMR)

13C NMR

1H-1H Correlated Spectroscopy (COSY)

1H-13C COSY

Long-range 1H-13C COSY

Mass Spectrometry (MS)

X-Ray Analysis

A generalized workflow for the isolation and identification of a novel natural product like

Hancolupenone is depicted below.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 5 Tech Support

https://www.benchchem.com/product/b1672939?utm_src=pdf-body
https://www.medkoo.com/products/17968
https://www.medkoo.com/products/17968
https://www.medkoo.com/products/17968
https://m.chemicalbook.com/chemicalproductproperty_en_CB21394713.htm
https://www.medkoo.com/products/17968
https://www.benchchem.com/product/b1672939?utm_src=pdf-body
https://www.medkoo.com/products/17968
https://www.benchchem.com/product/b1672939?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1672939?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Isolation & Extraction

Purification

Structure Elucidation

Plant Material

Extraction

Petroleum Ether

Crude Extract

Chromatography

e.g., Column Chromatography

Fractions

Further Purification

e.g., HPLC

Isolated Compound

Hancolupenone

Spectroscopic Analysis

NMR, MS

X-Ray CrystallographyProposed Structure

Confirmed Structure

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 5 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1672939?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


This diagram illustrates general activities of the triterpenoid class. These have NOT been specifically demonstrated for Hancolupenone.

Potential Biological Activities of Triterpenoids (General Class)

Triterpenoids

Anti-inflammatory Anticancer Neuroprotective Antimicrobial

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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